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Compound of Interest

Compound Name: GNE-495

Cat. No.: B15607992 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of GNE-495, a potent and selective MAP4K4 inhibitor. Adherence

to these procedural, step-by-step guidelines is critical for minimizing risk and ensuring

operational integrity.

GNE-495 is a chemical compound intended for laboratory research use.[1][2] While

comprehensive toxicological properties may not be fully investigated, the available Safety Data

Sheet (SDS) indicates that GNE-495 can cause skin irritation and serious eye irritation.[3]

Therefore, strict adherence to safety protocols is mandatory.

Hazard Identification and Classification
Understanding the potential hazards of GNE-495 is the first step in safe handling. The

compound is classified with the following hazards according to the Globally Harmonized

System (GHS):

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Serious Eye Damage/Irritation Category 2B H320: Causes eye irritation
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Source: MedchemExpress Safety Data Sheet[3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense

against accidental exposure to GNE-495. The following table outlines the recommended PPE

for various laboratory activities involving this compound.
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Body Part PPE Standard
Specifications and
Use

Eyes/Face

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1

Must be worn at all

times when in the

laboratory.

Face Shield ANSI Z87.1

Recommended when

there is a splash

hazard, such as

during bulk handling

or solvent preparation.

Hands
Chemical-Resistant

Gloves
EN 374

Nitrile or neoprene

gloves are

recommended. Check

for breakthrough times

if prolonged contact is

anticipated. Always

inspect gloves for

tears or holes before

use.

Body Laboratory Coat

A flame-resistant lab

coat that is fully

buttoned is required.

Chemical-Resistant

Apron

Recommended when

handling larger

quantities or when

there is a significant

splash risk.

Respiratory Not Generally

Required

Use in a well-

ventilated area. If dust

or aerosols may be

generated, a NIOSH-

approved respirator

may be necessary
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based on a formal risk

assessment.

Experimental Workflow for Safe Handling
To ensure a systematic and safe approach to working with GNE-495, the following

experimental workflow should be followed. This workflow covers the entire process from

receiving the compound to the final disposal of waste.
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Caption: A step-by-step workflow for the safe handling of GNE-495.
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Detailed Experimental Protocols
Upon receipt, visually inspect the container for any damage or leaks.

Log the compound in your chemical inventory system.

Store GNE-495 in a cool, dry, and dark place. For long-term storage (months to years), it is

recommended to store it at -20°C.[4]

Perform all weighing and handling of solid GNE-495 within a chemical fume hood to avoid

inhalation of any dust particles.

Use appropriate tools (e.g., anti-static spatulas) to handle the powder.

When dissolving, add the solvent slowly to the compound to prevent splashing. GNE-495 is

soluble in DMSO.[5]

Solid Waste: Collect any solid waste, including contaminated gloves, weigh boats, and paper

towels, in a designated, sealed container labeled "Hazardous Chemical Waste."

Liquid Waste: Collect all liquid waste containing GNE-495 in a sealed, properly labeled, and

compatible waste container. Do not pour down the drain.[3]

Sharps: Any contaminated sharps (needles, pipette tips) must be disposed of in a designated

sharps container.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures: Accidental Exposure
In the event of accidental exposure, immediate and appropriate first aid is crucial. The following

diagram outlines the necessary steps to take for different types of exposure.
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Accidental Exposure to GNE-495

Immediate Response

IF ON SKIN

Wash with plenty of soap and water.

IF IN EYES

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

IF INHALED

Move person into fresh air and keep comfortable for breathing.

IF SWALLOWED

Call a POISON CENTER or doctor/physician if you feel unwell.

Remove_Contaminated_Clothing

Take off contaminated clothing and wash before reuse.

Seek_Medical_Attention_Eyes

Promptly call a physician.

Seek_Medical_Attention_Inhalation

Call a POISON CENTER or doctor/physician if you feel unwell.

Click to download full resolution via product page

Caption: Emergency procedures for accidental exposure to GNE-495.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle GNE-495, fostering a secure and productive research environment. Always refer

to the most current Safety Data Sheet for GNE-495 before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling GNE-495]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607992#personal-protective-equipment-for-
handling-gne-495]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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